Cas no 32780-06-6 ((5S)-5-(hydroxymethyl)oxolan-2-one)

• Product Name: (5S)-5-(hydroxymethyl)oxolan-2-one
• CAS No: 32780-06-6
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD00066224
• CID: 53952
• PubChem ID: 2733813
• Update Time: 2025-04-18

(5S)-5-(hydroxymethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one
• (S)-(+)-4,5-Dihydro-5-(hydroxymethyl)-2(3H)-furanone
• (S)-(+)-gamma-Hydroxymethyl-gamma-butyrolactone
• (S)-(+)-γ-Hydroxymethyl-γ-butyrolactone
• (5S)-5-(hydroxymethyl)oxolan-2-one
• (S)-(+)-Dihydro-5-(hydroxymethyl)furanone
• (S)-5-Hydroxymethyl-dihydro-furan-2-one
• (S)-5-Hydroxymethyldihydrofuran-2-one
• (S)-5-Hydroxymethyl-pyrrolidin-2-one
• 5-Oxo-tetrahydro-furan-2-carboxylic acid methyl ester
• (S)-(+)-&gamma
• (S)-(+)-4,5-Dihydro-5-hydroxymethyl-2(3H)-furanone
• (S)-(+)-5-Hydroxymethyltetrahydro-2-furanone
• (S)-4,5-Dihydro-5-hydroxymethyl-2(3H)-furanone,(S)-5-Hydroxymethyl-2-oxotetrahydrofuran
• NSISJFFVIMQBRN-UHFFFAOYSA
• MFCD00066224
• DTXSID00954438
• (5S)-5-(hydroxymethyl)tetrahydro-2-furanone
• (5S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone, 95%
• A5857
• (5S)-5-(hydroxymethyl)-2-oxo-tetrahydrofuran
• (S)-gamma-Hydroxymethyl-gamma-butyrolactone, (S)-4,5-Dihydro-5-hydroxymethyl-2(3H)-furanone, (S)-5-Hydroxymethyl-2-oxotetrahydrofuran
• BCP23415
• AKOS015856120
• Q-103502
• (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone
• EN300-257939
• (s)-5-(hydroxymethyl)-dihydrofuran-2(3h)-one
• SCHEMBL283689
• AC-6630
• 32780-06-6
• CS-W002306
• AS-37601
• (5s)-dihydro-5-(hydroxymethyl)-2(3h)-furanone
• (S)-4,5-Dihydro-5-hydroxymethyl-2(3H)-furanone
• (S)-(+)-dihydro-5-hydroxymethyl-2(3H)furanone
• 5-(Hydroxymethyl)dihydro-2(3H)-furanone #
• GEO-04229
• 2(3H)-Furanone, dihydro-5-(hydroxymethyl)-, (5S)-
• H0958
• AKOS006238373
• (S)-5-Hydroxymethyl-2-oxotetrahydrofuran
• (5S)-dihydro-5-(hydroxymethyl)furan-2(3H)-one
• (S)-(+)-2',3'-Dideoxyribonolactone
• (s)-4-hydroxymethyl butyrolactone

• MDL： MFCD00066224
• Inchi： 1S/C5H8O3/c6-3-4-1-2-5(7)8-4/h4,6H,1-3H2/t4-/m0/s1
• InChI Key： NSISJFFVIMQBRN-BYPYZUCNSA-N
• SMILES： O1C(CC[C@H]1CO)=O

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.237 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 110-115 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.471(lit.)
• PSA: 46.53000
• LogP: -0.31570
• Solubility: Not determined
• Specific Rotation: 56 º (c=3 in chloroform)
• Optical Activity: [α]20/D +56°, c = 3 in chloroform

(5S)-5-(hydroxymethyl)oxolan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones